Cas no 129581-35-7 (10-Pentadecenoic acid,2,3-dihydroxypropyl ester)

10-Pentadecenoic acid,2,3-dihydroxypropyl ester structure
129581-35-7 structure
Product Name:10-Pentadecenoic acid,2,3-dihydroxypropyl ester
CAS No:129581-35-7
MF:C18H34O4
MW:314.460166454315
CID:140903
PubChem ID:6444000
Update Time:2025-04-19

10-Pentadecenoic acid,2,3-dihydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

    • 10-Pentadecenoic acid,2,3-dihydroxypropyl ester
    • 2,3-dihydroxypropyl (E)-pentadec-10-enoate
    • monopentadecenoin
    • 2,3-dihydroxypropyl (10E)-pentadec-10-enoate
    • 129581-35-7
    • Inchi: 1S/C18H34O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18(21)22-16-17(20)15-19/h5-6,17,19-20H,2-4,7-16H2,1H3/b6-5+
    • InChI Key: JZGMGGOBAGTAIR-AATRIKPKSA-N
    • SMILES: O(CC(CO)O)C(CCCCCCCC/C=C/CCCC)=O

Computed Properties

  • Exact Mass: 314.24582
  • Monoisotopic Mass: 314.24571
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 16
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 66.8

Experimental Properties

  • Density: 0.988
  • Boiling Point: 442.6°Cat760mmHg
  • Flash Point: 147°C
  • Refractive Index: 1.479
  • PSA: 66.76
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